
Proper Disposal of Isopropyl 2-Aminoacetate
Hydrochloride: A Comprehensive Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
Isopropyl 2-aminoacetate

hydrochloride

CAS No.: 14019-62-6

Cat. No.: B555828

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and regulatory

compliance. This guide provides essential, immediate safety and logistical information for the

proper disposal of isopropyl 2-aminoacetate hydrochloride, a common reagent in synthetic

chemistry. While a specific Safety Data Sheet (SDS) for isopropyl 2-aminoacetate
hydrochloride was not identified, this document synthesizes best practices from the disposal

procedures of analogous amino acid esters and hydrochlorides to ensure a conservative and

safety-conscious approach.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

for specific disposal protocols and to obtain the SDS from the manufacturer for detailed

guidance.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE). Based on the handling requirements for similar
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chemicals, the following PPE is recommended:

Eye Protection: Goggles (European standard - EN 166)[1]

Hand Protection: Protective gloves[1]

Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure[1]. A standard lab coat is recommended.

Respiratory Protection: In case of insufficient ventilation or when handling powders that may

become airborne, use a NIOSH/MSHA or European Standard EN 149:2001 approved

respirator[1].

Step-by-Step Disposal Procedure
The following is a general, step-by-step guide for the disposal of isopropyl 2-aminoacetate
hydrochloride. Always perform these steps in a well-ventilated area, preferably within a

chemical fume hood.

Waste Classification: Treat isopropyl 2-aminoacetate hydrochloride as a hazardous

chemical waste. Chemical waste generators must determine whether a discarded chemical

is classified as a hazardous waste by consulting local, regional, and national regulations[1]

[2].

Containerization:

Solid Waste: Unused or expired solid isopropyl 2-aminoacetate hydrochloride should

be left in its original container if possible. If not, transfer it to a clearly labeled, sealed

waste container designated for solid chemical waste.

Contaminated Materials: Any materials that have come into contact with the chemical,

such as weighing paper, gloves, and pipette tips, should also be disposed of in the

designated solid hazardous waste container.

Liquid Waste: Solutions containing isopropyl 2-aminoacetate hydrochloride should be

collected in a dedicated, sealed, and clearly labeled container for liquid chemical waste.

Do not mix with other waste streams unless explicitly permitted by your EHS department.
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Labeling: All waste containers must be clearly labeled with the full chemical name

("Isopropyl 2-aminoacetate hydrochloride"), the approximate quantity, and any relevant

hazard warnings.

Storage: Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials. Ensure the storage area has secondary containment to prevent the

spread of any potential leaks.

Institutional Pickup: Contact your institution's EHS department to arrange for the pickup and

final disposal of the hazardous waste. Follow their specific procedures for scheduling and

documentation.

Never dispose of isopropyl 2-aminoacetate hydrochloride down the drain or in the regular

trash.

Quantitative Data Summary
While specific quantitative data for isopropyl 2-aminoacetate hydrochloride is not available,

the following table summarizes key physical and safety information for analogous compounds,

which should be considered as a precautionary measure.
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Property Information Source Analogy

Physical State Solid, Powder
Glycine isopropyl ester

hydrochloride[3]

Appearance White
Glycine isopropyl ester

hydrochloride[3]

Melting Point 179 - 181 °C / 354.2 - 357.8 °F
3-Aminomethylbenzoic acid

methyl ester hydrochloride[1]

GHS Hazard Statements

Not classified as a hazardous

substance or mixture.

However, some derivatives can

be harmful if swallowed and

toxic to aquatic life.

Generic Amino Acid & PEG

SDS

GHS Precautionary

Statements

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P273: Avoid

release to the environment.

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth. P501: Dispose of

contents/container to an

approved waste disposal plant.

Propargyl-PEG7-NHS ester[4]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of isopropyl 2-
aminoacetate hydrochloride, emphasizing the critical decision points and safety checks.
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Preparation Waste Assessment

Solid Waste Path

Liquid Waste Path

Final Disposal Steps

Start: Identify Isopropyl
2-aminoacetate hydrochloride for Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat) Is the waste solid?

Place in Labeled
Solid Waste Container

Yes

Place in Labeled
Liquid Waste Container

No

Include Contaminated
Disposables

Store in Designated
Secondary Containment Area Contact EHS for Pickup End: Waste Removed

by EHS

Click to download full resolution via product page

Disposal Workflow for Isopropyl 2-aminoacetate hydrochloride.

By adhering to these procedures and consulting with your institutional safety resources, you

can ensure the safe and compliant disposal of isopropyl 2-aminoacetate hydrochloride,

contributing to a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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